Cas no 2942-09-8 (Benzothiazole, 7-chloro- (7CI,8CI))

Benzothiazole, 7-chloro- (7CI,8CI) structure
2942-09-8 structure
Product Name:Benzothiazole, 7-chloro- (7CI,8CI)
CAS No:2942-09-8
MF:C7H4ClNS
MW:169.631359100342
CID:854918
PubChem ID:18411293
Update Time:2025-04-19

Benzothiazole, 7-chloro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 7-chloro- (7CI,8CI)
    • Inchi: 1S/C7H4ClNS/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H
    • InChI Key: RXEDQOMFMWCKFW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1SC=N2

Computed Properties

  • Exact Mass: 168.9752980g/mol
  • Monoisotopic Mass: 168.9752980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.1Ų

Benzothiazole, 7-chloro- (7CI,8CI) Customs Data

  • HS CODE:29342000
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